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Compound of Interest

Compound Name: Pentyl formate

Cat. No.: B1581598

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of pentyl formate as a potential
solvent in organic synthesis. While its primary applications are in the fragrance and food
industries, its properties suggest utility as a non-polar, moderately polar aprotic solvent in
various organic reactions.[1][2] This document outlines its physicochemical properties, potential
applications with generalized protocols, and its role as a greener solvent alternative.

Physicochemical Properties of Pentyl Formate

A thorough understanding of a solvent's properties is essential for its application in organic
synthesis. Pentyl formate is a colorless liquid with a characteristic fruity odor.[1][2][3] Key
physical and chemical data are summarized in the table below.
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Property Value Reference(s)
Molecular Formula CeH1202 [1112113114]
Molecular Weight 116.16 g/mol [11[2][3]
Appearance Clear, colorless liquid [2][3]

Odor Plum- or banana-like [2][3]

Density 0.881-0.887 g/cm?3 [2][3]

Boiling Point 130-132 °C [2][3]

Melting Point -73.5°C [3]

Flash Point 26-27 °C (79-83 °F) 2]

Solubility in Water

Low to moderate

[1]

Miscibility

Miscible with alcohols, ethers,

and most organic solvents

[2](3]

Refractive Index

1.396-1.402

[3]

DOT Script for Properties of Pentyl Formate:
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Physical Properties
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Caption: Physicochemical properties of pentyl formate.
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Potential Applications in Organic Synthesis

Given its properties, pentyl formate can be considered as a solvent for a range of organic
reactions, particularly those requiring a non-polar to moderately polar aprotic medium. Its
boiling point of approximately 130-132°C allows for reactions to be conducted at elevated

temperatures.

DOT Script for a Generalized Experimental Workflow:
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Reaction Mixture
(Stirring, Heating)

Aqueous Workup
(e.g., water, brine)

Extraction with
Organic Solvent

Drying over
Anhydrous Agent
(e.g., MgSOa4, Na2S0a)

Purification
(e.g., Chromatography,
Distillation)

Isolated Product

Green Solvent Advantages

> Biodegradable

Potential Applications
@@*H Lower Toxicity > Replacement for Aromatic Solvents]
| Bio-based Origin A)Geplacement for Halogenated Solvents)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581598#pentyl-formate-as-a-solvent-in-organic-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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